Cas no 2229198-82-5 (4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine)

• Product Name: 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine
• CAS No: 2229198-82-5
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6596066
• PubChem ID: 165866664
• Update Time: 2025-06-08

4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine
• 2229198-82-5
• EN300-1727995
• 4-[(2-cyclopropyl-1,3-thiazol-4-yl)oxy]-4-methylpiperidine

• Inchi： 1S/C12H18N2OS/c1-12(4-6-13-7-5-12)15-10-8-16-11(14-10)9-2-3-9/h8-9,13H,2-7H2,1H3
• InChI Key： HXOJWILDUKSLLE-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C1CC1)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine

Introduction to 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine (CAS No. 2229198-82-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine (CAS No. 2229198-82-5) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This piperidine derivative, characterized by its unique structural motif—a combination of a cyclopropyl group, a thiazole ring, and a piperidine backbone—has garnered attention due to its versatile pharmacophoric properties. The presence of these distinct structural elements not only imparts unique electronic and steric characteristics but also opens up diverse avenues for exploration in drug discovery and molecular recognition.

In recent years, the integration of heterocyclic scaffolds into pharmacological frameworks has been a cornerstone of medicinal chemistry innovation. The thiazole ring, in particular, is a privileged scaffold renowned for its broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a thiazole moiety into the 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine structure not only leverages these established biological profiles but also introduces additional modularity for further functionalization. This flexibility is crucial for designing molecules that can interact selectively with biological targets.

The cyclopropyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and the spatial arrangement of atoms within the molecule. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in many drug candidates by providing rigidity and optimal positioning relative to the target site. This structural feature is particularly valuable in the context of developing small-molecule inhibitors or modulators where precise alignment with the active site is critical.

The 4-methylpiperidine moiety further contributes to the pharmacological profile of this compound by introducing a secondary amine functionality. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The methyl substitution at the 4-position adds steric bulk, which can be exploited to fine-tune binding interactions with biological targets. This structural motif is frequently encountered in marketed drugs, underscoring its importance as a pharmacophore.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. The 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine scaffold has been subjected to virtual screening campaigns targeting various protein families associated with human diseases. These studies have highlighted its potential as a lead compound for further optimization towards therapeutic applications.

In particular, research has focused on leveraging this compound's structure to develop novel inhibitors of kinases and other enzymes implicated in cancer progression. The combination of the thiazole ring and piperidine backbone provides an ideal platform for designing molecules that can disrupt aberrant signaling pathways while maintaining selectivity over closely related enzymes. Preliminary studies using enzyme inhibition assays have shown promising results, indicating that derivatives of 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine exhibit potent activity against certain kinases.

Beyond oncology, this compound has also been explored as a potential therapeutic agent in inflammatory disorders. The thiazole moiety is known to modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. By integrating this scaffold with other pharmacophoric elements such as the cyclopropyl and piperidine groups, researchers aim to develop molecules that can selectively inhibit pro-inflammatory responses without compromising host immune function.

The synthesis of 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Multi-step synthetic routes involving transition metal catalysis have been employed to construct key intermediates efficiently. Additionally, computational-assisted retrosynthetic analysis has helped streamline synthetic strategies, reducing both time-to-market and production costs.

One particularly noteworthy aspect of this compound's synthesis is its reliance on high-yielding reactions that preserve functional group integrity throughout the process. This is essential for maintaining biological activity while allowing for subsequent derivatization if needed. Advances in green chemistry principles have also been incorporated into synthetic protocols for 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine, emphasizing solvent efficiency and waste minimization.

As interest in structure-based drug design continues to grow, so does the demand for high-quality crystallographic data on complex molecules like 4-(2-cyclopropyl-1,3-thiazol-4-yl)oxy-4-methylpiperidine derivatives. X-ray crystallography plays a crucial role in elucidating binding modes and optimizing molecular interactions with biological targets. Collaborative efforts between synthetic chemists and biologists have led to several successful cases where crystal structures have guided medicinal chemistry efforts towards more potent and selective drug candidates.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications beyond cancer and inflammation into other areas such as neurodegenerative diseases and infectious disorders. The modular nature of its structure allows for extensive chemical manipulation without losing key pharmacological properties—a hallmark of successful drug discovery candidates.

In conclusion,4-(2-cyclopropyl-1,3-thiazol-4-yloxy)-4-methyl-piperidine (CAS No. 2229198-82) stands as a testament to the power of heterocyclic chemistry in generating novel therapeutics with broad biomedical relevance. Its unique structural features—combining cyclopropyl moieties,thiazole rings,and piperidine backbones—make it an attractive scaffold for further exploration both academically and industrially. As research continues to uncover new biological functions associated with this molecule,its potential applications will undoubtedly expand, solidifying its place as a key player in modern medicinal chemistry.